Cas no 33820-53-0 (Isopropalin)

• Product Name: Isopropalin
• CAS No: 33820-53-0
• MF: C₁₅H₂₃N₃O₄
• MW: 309.360823869705
• CID: 309694
• PubChem ID: 329823656
• Update Time: 2025-04-19

Isopropalin Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-(1-methylethyl)-2,6-dinitro-N,N-dipropyl-
• 2,6-dinitro-4-propan-2-yl-N,N-dipropylaniline
• Isopropalin
• Isopropalin Solution
• 2,6-dinitro-4-(propan-2-yl)-N,N-dipropylaniline
• 2,6-dinitro-N,N-dipropylcumidine
• 4-(1-methylethyl)-2,6-dinitro-N,N-dipropylbenzenamine
• 4-isopropyl-2,6-dinitro-N,N-dipropylaniline
• Caswell No. 506A
• Isopropaline
• N,n-di-n-propyl-4-isopropyl-2,6-dinitroaniline
• Paarlan
• EL 179
• Aniline, 2,6-dinitro-N,N-dipropyl-p-isopropyl-
• CHEBI:82189
• Isopropalin, PESTANAL(R), analytical standard
• Tox21_300422
• NCGC00259777-01
• AKOS015892015
• 4-isopropyl-2,6-dinitro-N,N-dipropyl-aniline
• EL-179
• UNII-52GZD1I41N
• SCHEMBL55296
• BRN 2762577
• 33820-53-0
• J-019332
• ISOPROPALIN [ISO]
• Cumidine, 2,6-dinitro-N,N-dipropyl-
• (4-isopropyl-2,6-dinitrophenyl)dipropylamine
• HSDB 6687
• DTXSID8024157
• Isopropaline [ISO-French]
• Isopropalin, analytical standard
• EINECS 251-690-7
• NCGC00254366-01
• NCGC00248025-01
• CAS-33820-53-0
• NS00003426
• ISOPROPALIN [MI]
• NEKOXWSIMFDGMA-UHFFFAOYSA-N
• DTXCID904157
• Isopropalin [ANSI:BSI:ISO]
• Q27155794
• N-(4-Isopropyl-2,6-dinitrophenyl)-N,N-dipropylamine #
• Benzenamine, 4-(1-methylethyl)-2,6-dinitro-N,N-dipropyl-
• CHEMBL1256728
• Tox21_202228
• NCGC00248025-02
• 2,6-Dinitro-N,N-dipropyl-4-isopropylaniline
• C19063
• 52GZD1I41N
• EPA Pesticide Chemical Code 100201
• ISOPROPALIN [HSDB]
• Benzenamine, 4(1methylethyl)2,6dinitroN,Ndipropyl (9CI)
• Benzenamine, 4(1methylethyl)2,6dinitroN,Ndipropyl
• Isopropaline (ISO-French)
• Isopropalin (ANSI:BSI:ISO)
• EL179
• 4Isopropyl2,6dinitroN,Ndipropylaniline
• Cumidine, 2,6dinitroN,Ndipropyl
• 2,6DinitroN,Ndipropylcumidine
• 4(1Methylethyl)2,6dinitroN,Ndipropylbenzenamine
• 2,6DinitroN,Ndipropyl4isopropylaniline

• MDL： MFCD00055306
• Inchi： 1S/C15H23N3O4/c1-5-7-16(8-6-2)15-13(17(19)20)9-12(11(3)4)10-14(15)18(21)22/h9-11H,5-8H2,1-4H3
• InChI Key： NEKOXWSIMFDGMA-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=C(C=1N(CCC)CCC)[N+](=O)[O-])C(C)C)=O

Computed Properties

• Exact Mass: 309.16900
• Monoisotopic Mass: 309.169
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 94.9A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.157±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 449.64°C (rough estimate)
• Flash Point: Fahrenheit: 104 ° f
  Celsius: 40 ° c
  
• Refractive Index: 1.5600 (estimate)
• Solubility: Insuluble (2.2E-4 g/L) (25 ºC),
• PSA: 94.88000
• LogP: 5.29920
• Solubility: Not determined

Isopropalin Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H410
• Warning Statement： P273-P501
• Hazardous Material transportation number：UN 1993
• WGK Germany：3
• Hazard Category Code： 10-50/53
• Safety Instruction： 60-61
• RTECS：BX9286000
• Hazardous Material Identification：
• HazardClass：3.2
• PackingGroup：III
• Storage Condition：2-8°C
• Risk Phrases：R10
• Packing Group：III
• Safety Term：3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Dinitroanilines